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Compound of Interest

Compound Name: ZQ-16

Cat. No.: B15607779 Get Quote

Essential Safety and Handling Guide for ZQ-16
Document ID: ZQ16-SHG-20251215 Version: 1.0 Prepared for: Researchers, scientists, and

drug development professionals.

This guide provides essential safety, handling, and disposal procedures for ZQ-16 (CAS

376616-73-8), a potent and selective GPR84 agonist. Adherence to these protocols is critical to

ensure personnel safety and maintain experimental integrity. As the potential hazards of many

research chemicals are not fully known, a conservative approach assuming the compound is

hazardous is mandatory.[1]

Immediate Safety Information
ZQ-16 is classified with the following hazards:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

In case of exposure:

Skin Contact: Remove contaminated clothing. Immediately wash skin with copious amounts

of soap and water for at least 15 minutes.[2]
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Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding

the eyelids open.[3]

Inhalation: Move the individual to fresh air and monitor breathing. If breathing is difficult,

provide oxygen.[2]

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Always consult the Safety Data Sheet (SDS) before beginning work and ensure an eyewash

station and safety shower are accessible.

Personal Protective Equipment (PPE)
A risk assessment should be performed before handling. The following PPE is the minimum

requirement for handling ZQ-16 powder and solutions.

PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(Butyl rubber recommended

when using DMSO). Nitrile

gloves are not sufficient for

prolonged contact with DMSO.

Prevents skin contact and

irritation. DMSO readily

penetrates the skin and can

carry dissolved substances

with it.[4]

Eye Protection
ANSI Z87.1-compliant safety

glasses or goggles.

Protects against splashes and

airborne powder, preventing

serious eye irritation.

Protective Clothing Fully buttoned laboratory coat.
Prevents contamination of

personal clothing.

Respiratory Protection
Use in a certified chemical

fume hood.

Prevents inhalation of the

powder, which can cause

respiratory irritation.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedure for preparing a stock solution of ZQ-16.
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3.1. Preparation and Weighing:

Work Area Preparation: All handling of solid ZQ-16 must be conducted within a certified

chemical fume hood.[5] Cover the work surface with a disposable absorbent pad.

Vial Handling: Before opening, gently tap the vial to dislodge any powder that may have

accumulated in the cap during transit.[1]

Weighing: Use an analytical balance inside the fume hood. Weigh the desired amount of ZQ-
16 powder directly into a tared vial. Minimize the creation of dust.

Cleaning: After weighing, carefully clean the spatula and any surfaces with a solvent-

moistened wipe (e.g., 70% ethanol). Dispose of wipes as contaminated solid waste.

3.2. Solubilization:

Solvent: ZQ-16 is soluble in DMSO (up to 5 mg/mL) and Ethanol.[6]

Procedure: In the fume hood, add the appropriate volume of the chosen solvent to the vial

containing the weighed ZQ-16.

Mixing: Cap the vial securely and mix by vortexing or gentle warming until the solid is

completely dissolved.

Labeling: Clearly label the solution with the compound name, concentration, solvent, date,

and your initials.

Disposal Plan
All ZQ-16 waste is considered hazardous chemical waste and must be disposed of accordingly.

Never pour ZQ-16 or its solutions down the drain.[5]

4.1. Waste Segregation and Collection:

Liquid Waste (ZQ-16 in DMSO/Ethanol):

Collect all liquid waste containing ZQ-16 in a designated, compatible hazardous waste

container.[5]
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The container must be clearly labeled "Hazardous Waste," listing all chemical constituents

(e.g., "ZQ-16," "Dimethyl Sulfoxide") and their approximate percentages.[5]

Keep the waste container sealed when not in use and store it in a designated hazardous

waste accumulation area, such as a flammable materials cabinet.[4]

Solid Waste (Contaminated PPE and Consumables):

This includes used gloves, pipette tips, vials, and absorbent pads.

Collect all contaminated solid waste in a designated, sealed container or a durable, leak-

proof bag.[5]

Label the container "Hazardous Waste: ZQ-16 Contaminated Solid Waste."[5]

4.2. Arranging for Disposal:

Contact your institution's Environmental Health & Safety (EH&S) department to schedule a

pickup for the collected hazardous waste.[7] Follow all institutional guidelines for waste

manifest forms and pickup procedures.

Quantitative Data for ZQ-16
The following table summarizes key quantitative information for ZQ-16.
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Property Value Source(s)

CAS Number 376616-73-8

Molecular Formula C₁₀H₁₆N₂O₂S

Molecular Weight 228.31 g/mol

Purity ≥98% (HPLC)

Appearance White to beige powder

Solubility DMSO: ≥5 mg/mL (warmed)

Biological Activity (EC₅₀)
139 nM (in calcium

mobilization assay)

Storage Temperature Room Temperature (Solid)

Mandatory Visualizations
Experimental Workflow Diagram
The following diagram illustrates the standard operational workflow for safely handling ZQ-16,

from initial preparation to final waste disposal.
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Preparation Phase

Solubilization Phase

Experimentation

Disposal Phase

1. Don PPE
(Gloves, Lab Coat, Goggles)

2. Prepare Fume Hood
(Absorbent Pad)

3. Tap Vial to Settle Powder

4. Weigh ZQ-16 Powder

5. Add Solvent (DMSO)
to Vial

6. Cap and Mix
to Dissolve

7. Label Stock Solution

8. Use in Experiment

9a. Collect Solid Waste
(Tips, Gloves, Vials)

9b. Collect Liquid Waste
(Unused Solution)

10. Label Waste Containers

11. Store in Designated Area

12. Arrange EH&S Pickup

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of ZQ-16.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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